Cas no 1216116-52-7 (3-(3,4-difluorophenyl)methylpiperidine)

• Product Name: 3-(3,4-difluorophenyl)methylpiperidine
• CAS No: 1216116-52-7
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 5948546
• PubChem ID: 62802023
• Update Time: 2025-06-14

3-(3,4-difluorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-[(3,4-difluorophenyl)methyl]-
• 3-(3,4-Difluorobenzyl)piperidine
• 3-(3,4-difluorophenyl)methylpiperidine
• 3-[(3,4-difluorophenyl)methyl]piperidine
• 1216116-52-7
• CS-0304668
• AKOS012097029
• EN300-1835456

• Inchi： 1S/C12H15F2N/c13-11-4-3-9(7-12(11)14)6-10-2-1-5-15-8-10/h3-4,7,10,15H,1-2,5-6,8H2
• InChI Key： FCJOBFGQUQASNR-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2=CC=C(F)C(F)=C2)C1

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 276.6±20.0 °C(Predicted)
• pka: 10.13±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines

Additional information on 3-(3,4-difluorophenyl)methylpiperidine

Comprehensive Overview of 3-(3,4-difluorophenyl)methylpiperidine (CAS No. 1216116-52-7): Properties, Applications, and Research Insights

3-(3,4-difluorophenyl)methylpiperidine (CAS No. 1216116-52-7) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound's molecular framework, characterized by a difluorophenyl group attached to a methylpiperidine core, offers versatile reactivity and potential bioactivity. Researchers are increasingly exploring its role in drug discovery, particularly in modulating central nervous system (CNS) targets, given its ability to cross the blood-brain barrier.

In recent years, the demand for fluorinated compounds like 3-(3,4-difluorophenyl)methylpiperidine has surged, driven by their enhanced metabolic stability and binding affinity. This aligns with the growing focus on precision medicine and targeted therapies, where fluorine incorporation is a key strategy. The compound's CAS No. 1216116-52-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and neuropharmacology studies. Its potential applications span neurodegenerative disease research, pain management, and even psychiatric disorder therapeutics.

Synthetic routes to 3-(3,4-difluorophenyl)methylpiperidine often involve multistep organic synthesis, including reductive amination or cross-coupling reactions. The difluorophenyl moiety enhances lipophilicity, a property critical for drug-likeness assessments. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing this compound, ensuring purity for research use. Recent publications highlight its utility as a building block for small-molecule inhibitors targeting G-protein-coupled receptors (GPCRs).

From an industrial perspective, CAS No. 1216116-52-7 is often procured by contract research organizations (CROs) and pharmaceutical developers engaged in high-throughput screening. Its structural similarity to bioactive piperidines makes it a candidate for structure-activity relationship (SAR) studies. Notably, the compound's fluorine atoms contribute to its electrophilic properties, enabling interactions with biological targets that non-fluorinated analogs may lack.

Environmental and safety profiles of 3-(3,4-difluorophenyl)methylpiperidine are rigorously evaluated in compliance with REACH and FDA guidelines. While not classified as hazardous, proper handling protocols are recommended due to its organic solvent solubility. The compound's stability under physiological pH conditions further supports its investigational use in in vitro and in vivo models.

Emerging trends in AI-driven drug design have also spotlighted 3-(3,4-difluorophenyl)methylpiperidine as a template for virtual screening. Computational tools predict its potential interactions with dopamine and serotonin receptors, aligning with searches for "fluorinated CNS drugs" and "piperidine-based therapeutics." Such interdisciplinary approaches underscore its value in modern biopharmaceutical innovation.

In summary, 3-(3,4-difluorophenyl)methylpiperidine (CAS No. 1216116-52-7) represents a pivotal chemical entity bridging organic synthesis and translational research. Its dual emphasis on fluorine chemistry and neuroactive potential positions it at the forefront of next-generation drug development, addressing unmet needs in neurology and psychopharmacology.